Cas no 891083-11-7 (N-(2,5-dimethylphenyl)-5-methoxy-1,3-benzothiazol-2-amine)

• Product Name: N-(2,5-dimethylphenyl)-5-methoxy-1,3-benzothiazol-2-amine
• CAS No: 891083-11-7
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• CID: 5515045
• Update Time: 2025-05-21

N-(2,5-dimethylphenyl)-5-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine, N-(2,5-dimethylphenyl)-5-methoxy-
• N-(2,5-dimethylphenyl)-5-methoxy-1,3-benzothiazol-2-amine

• Inchi： 1S/C16H16N2OS/c1-10-4-5-11(2)13(8-10)17-16-18-14-9-12(19-3)6-7-15(14)20-16/h4-9H,1-3H3,(H,17,18)
• InChI Key： MVWNGSXFZZFYEO-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(OC)C=C2N=C1NC1=CC(C)=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2,5-dimethylphenyl)-5-methoxy-1,3-benzothiazol-2-amine

N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine, with the CAS number 891083-11-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of this compound is characterized by a benzothiazole ring system with specific substituents that confer it with distinct chemical and physical properties.

The benzothiazole moiety in N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine plays a crucial role in its reactivity and functionality. Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and development. For instance, researchers have explored the potential of benzothiazole derivatives as inhibitors of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The presence of the methoxy group at position 5 and the dimethylphenyl group at position 2 further enhances the compound's versatility, making it a promising candidate for various applications.

In terms of synthesis, N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine can be prepared through a variety of methods, including condensation reactions and coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has been shown to significantly improve the yield and purity of benzothiazole derivatives. These methods not only facilitate large-scale production but also pave the way for further modifications to tailor the compound's properties for specific applications.

The chemical properties of N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine are influenced by its molecular structure. The benzothiazole ring exhibits aromaticity, which contributes to its stability and reactivity under various conditions. The dimethylphenyl group introduces electron-donating effects, while the methoxy group at position 5 imparts electron-withdrawing characteristics. This balance of electronic effects makes the compound suitable for use in both electronic and optical applications.

Recent research has also focused on the biological activity of N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine. Studies have demonstrated its potential as an antimicrobial agent against a range of bacterial and fungal strains. Additionally, investigations into its antioxidant properties have revealed its ability to scavenge free radicals, making it a candidate for use in cosmetic products or food additives.

In conclusion, N-(2,5-Dimethylphenyl)-5-Methoxy-1,3-Benzothiazol-2-Amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.